Cas no 1253792-93-6 ((R)-3-(1-Aminopropyl)benzonitrile hydrochloride)

(R)-3-(1-Aminopropyl)benzonitrile hydrochloride is a chiral organic compound featuring a benzonitrile core substituted with an aminopropyl group at the 3-position. The (R)-enantiomer configuration ensures stereochemical specificity, making it valuable for asymmetric synthesis and pharmaceutical research. The hydrochloride salt enhances stability and solubility, facilitating handling and storage. This compound serves as a versatile intermediate in the synthesis of biologically active molecules, particularly in the development of receptor-targeted drugs and enzyme inhibitors. Its high purity and well-defined stereochemistry support reproducible results in medicinal chemistry applications. The structural features allow for further functionalization, enabling tailored modifications for specific research or industrial needs.

(R)-3-(1-Aminopropyl)benzonitrile hydrochloride structure

1253792-93-6 structure

Product Name:(R)-3-(1-Aminopropyl)benzonitrile hydrochloride

CAS No:1253792-93-6

MF:C₁₀H₁₃ClN₂

MW:196.676621198654

MDL:MFCD16295020

CID:1036878

PubChem ID:53484844

Update Time:2025-05-28

(R)-3-(1-Aminopropyl)benzonitrile hydrochloride Chemical and Physical Properties

Names and Identifiers

- (R)-3-(1-Aminopropyl)benzonitrile hydrochloride
- 3-[(1R)-1-aminopropyl]benzonitrile,hydrochloride
- Y10305
- (R)-3-(1-AMINOPROPYL)BENZONITRILE hydrochloride
- (R)-3-(1-AMINOPROPYL)BENZONITRILE -HCl
- Benzonitrile, 3-[(1R)-1-aminopropyl]-, hydrochloride (1:1)
- DS-14078
- CS-0196626
- (R)-3-(1-Aminopropyl)benzonitrile HCl
- 3-[(1R)-1-aminopropyl]benzonitrile;hydrochloride
- 3-[(1R)-1-Aminopropyl]benzonitrile hydrochloride, AldrichCPR
- AKOS015923266
- 3-[(1R)-1-Aminopropyl]benzonitrile--hydrogen chloride (1/1)
- (R)-3-(1-Aminopropyl)benzonitrilehydrochloride
- 1253792-93-6
- MFCD16295020
- DTXSID50704263
- DS-018992
- 3-[(1R)-1-AMINOPROPYL]BENZONITRILE HYDROCHLORIDE
- MDL： MFCD16295020
- Inchi： 1S/C10H12N2.ClH/c1-2-10(12)9-5-3-4-8(6-9)7-11;/h3-6,10H,2,12H2,1H3;1H/t10-;/m1./s1
- InChI Key： XTSNURVDNKGGJE-HNCPQSOCSA-N
- SMILES： Cl.N[C@@H](C1C=CC=C(C#N)C=1)CC

Computed Properties

Exact Mass: 196.07700
Monoisotopic Mass: 196.0767261g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 1
Hydrogen Bond Acceptor Count: 2
Heavy Atom Count: 13
Rotatable Bond Count: 2
Complexity: 180
Covalently-Bonded Unit Count: 2
Defined Atom Stereocenter Count: 1
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
Topological Polar Surface Area: 49.8Å²

Experimental Properties

PSA: 49.81000
LogP: 3.47038

(R)-3-(1-Aminopropyl)benzonitrile hydrochloride Pricemore >>

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